Cas no 898789-88-3 ( )

  structure
  structure
Product Name: 
CAS No:898789-88-3
MF:C16H14ClFO
MW:276.733167171478
MDL:MFCD03842998
CID:994362
PubChem ID:24725645
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-5-fluorophenyl)-3-(2-methylphenyl)propan-1-one
    • 3'-CHLORO-5'-FLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
    • 898789-88-3
    • MFCD03842998
    • AKOS016021110
    • DTXSID90644038
    • 1-(3-Chloro-5-fluorophenyl)-3-(2-methylphenyl)-1-propanone
    •  
    • MDL: MFCD03842998
    • Inchi: 1S/C16H14ClFO/c1-11-4-2-3-5-12(11)6-7-16(19)13-8-14(17)10-15(18)9-13/h2-5,8-10H,6-7H2,1H3
    • InChI Key: DTECJUYKHRRLSO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)C(CCC1C=CC=CC=1C)=O)F

Computed Properties

  • Exact Mass: 276.0717209g/mol
  • Monoisotopic Mass: 276.0717209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 404.9°C at 760 mmHg
  • Flash Point: 198.7°C
  • Refractive Index: 1.565

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB365678-1 g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone; 97%
898789-88-3
1g
€846.80 2022-06-10
Fluorochem
205654-1g
3'-chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 97%
1g
£540.00 2022-03-01
Fluorochem
205654-2g
3'-chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 97%
2g
£1013.00 2022-03-01
Fluorochem
205654-5g
3'-chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 97%
5g
£2025.00 2022-03-01
abcr
AB365678-1g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone, 97%; .
898789-88-3 97%
1g
€932.10 2025-04-15
abcr
AB365678-2g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone, 97%; .
898789-88-3 97%
2g
€1674.30 2025-04-15
Ambeed
A176299-1g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 95+%
1g
$437.0 2025-04-15
A2B Chem LLC
AH89045-1g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 97%
1g
$644.00 2024-04-19
A2B Chem LLC
AH89045-2g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 97%
2g
$1169.00 2024-04-19
A2B Chem LLC
AH89045-5g
3'-Chloro-5'-fluoro-3-(2-methylphenyl)propiophenone
898789-88-3 97%
5g
$2291.00 2024-04-19
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